Cas no 1000575-22-3 (Methyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate)

Methyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate is a heterocyclic compound featuring a thiazole core functionalized with a bromo substituent at the 4-position, a 4-chlorophenylsulfonyl group at the 2-position, and a methyl ester at the 5-position. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both electron-withdrawing and sterically demanding groups enhances its utility in cross-coupling reactions and nucleophilic substitutions. Its well-defined crystalline form ensures consistent purity and handling stability, facilitating precise applications in research and industrial processes.

Methyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate structure

1000575-22-3 structure

Product Name:Methyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate

CAS No:1000575-22-3

MF:C₁₁H₇BrClNO₄S₂

MW:396.664578676224

CID:3157691

PubChem ID:26598972

Update Time:2025-05-28

Methyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate
- METHYL4-BROMO-2-(4-CHLOROPHENYLSULFONYL)THIAZOLE-5-CARBOXYLATE
- Methyl4-bromo-2-((4-chlorophenyl)sulfonyl)thiazole-5-carboxylate
- MFCD09878035
- 1000575-22-3
- Methyl 4-bromo-2-((4-chlorophenyl)sulfonyl)thiazole-5-carboxylate
- MDL： MFCD09878035
- Inchi： 1S/C11H7BrClNO4S2/c1-18-10(15)8-9(12)14-11(19-8)20(16,17)7-4-2-6(13)3-5-7/h2-5H,1H3
- InChI Key： ODDDYVWYYUWUPU-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)OC)SC(=N1)S(C1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

Exact Mass: 394.86884Da
Monoisotopic Mass: 394.86884Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 462
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 110Å²

Methyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM382700-1g	methyl 4-bromo-2-(4-chlorobenzenesulfonyl)-1,3-thiazole-5-carboxylate	1000575-22-3	95%+	1g	$517	2023-01-05

Methyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate Related Literature

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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020

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